Cas no 70260-92-3 (4-(2,5-Dimethylphenoxy)methylpiperidine)

• Product Name: 4-(2,5-Dimethylphenoxy)methylpiperidine
• CAS No: 70260-92-3
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 1070978
• PubChem ID: 24703877
• Update Time: 2025-05-21

4-(2,5-Dimethylphenoxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(2,5-Dimethylphenoxy)methyl]piperidine
• 4-(2,5-dimethylphenoxymethyl)piperidine
• AG-A-69437
• BB 0251334
• CTK6B9692
• MolPort-003-992-972
• AKOS000187233
• DTXSID70640896
• 4-((2,5-DIMETHYLPHENOXY)METHYL)PIPERIDINE
• 70260-92-3
• 4-(2,5-Dimethylphenoxy)methylpiperidine

• MDL： MFCD08687653
• Inchi： 1S/C14H21NO/c1-11-3-4-12(2)14(9-11)16-10-13-5-7-15-8-6-13/h3-4,9,13,15H,5-8,10H2,1-2H3
• InChI Key： AFIVFNIXNJQFRK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1C)CC1CCNCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

4-(2,5-Dimethylphenoxy)methylpiperidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(2,5-Dimethylphenoxy)methylpiperidine

4-[(2,5-Dimethylphenoxy)methyl]piperidine (CAS No. 70260-92-3): A Comprehensive Overview

4-[(2,5-Dimethylphenoxy)methyl]piperidine (CAS No. 70260-92-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative, characterized by its unique 2,5-dimethylphenoxy substitution pattern, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure combines the rigidity of an aromatic ring with the flexibility of a piperidine moiety, making it an intriguing subject for drug discovery and material science applications.

The compound's chemical properties have been extensively studied, revealing interesting characteristics that make it particularly useful in medicinal chemistry. With a molecular formula of C₁₄H₂₁NO and a molecular weight of 219.33 g/mol, 4-[(2,5-dimethylphenoxy)methyl]piperidine demonstrates moderate lipophilicity, which contributes to its favorable pharmacokinetic profile when incorporated into drug candidates. Recent studies have highlighted its potential as a building block for central nervous system (CNS) targeting compounds, especially in the development of novel analgesics and neuroprotective agents.

In the context of current research trends, 4-[(2,5-dimethylphenoxy)methyl]piperidine has emerged as a key intermediate in the development of next-generation pharmaceuticals. The growing interest in piperidine derivatives as privileged structures in drug design has significantly increased the demand for this compound. Pharmaceutical companies and research institutions are particularly interested in its application for creating GPCR-targeting drugs, given the piperidine scaffold's prevalence in many receptor modulators. This aligns perfectly with the industry's focus on precision medicine and targeted therapies.

The synthesis of 4-[(2,5-dimethylphenoxy)methyl]piperidine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern green chemistry approaches have been applied to its production, addressing the pharmaceutical industry's increasing emphasis on sustainable synthesis methods. Researchers have developed optimized protocols that minimize waste generation while maintaining excellent stereochemical control, making the production process more environmentally friendly and cost-effective.

From a commercial perspective, the global market for piperidine-based intermediates like 4-[(2,5-dimethylphenoxy)methyl]piperidine has shown steady growth, driven by the expanding pharmaceutical sector and increasing R&D investments. Quality specifications for this compound typically require ≥98% purity, with strict controls on residual solvents and impurities. The compound's stability under various storage conditions makes it suitable for long-term inventory, though it's recommended to store it in a cool, dry environment protected from light to maintain optimal quality.

Recent advancements in computational chemistry and molecular modeling have provided deeper insights into the structural features of 4-[(2,5-dimethylphenoxy)methyl]piperidine that contribute to its biological activity. These computational studies have helped researchers understand how modifications to the piperidine core or the phenoxy moiety might enhance binding affinity or improve drug-like properties. Such knowledge is invaluable in the rational design of new therapeutic agents, particularly in areas like neuropharmacology and pain management research.

The safety profile of 4-[(2,5-dimethylphenoxy)methyl]piperidine has been well-documented through standard toxicological assessments. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be followed when working with this chemical. Its relatively low environmental impact and favorable ecotoxicological parameters make it an attractive choice for sustainable pharmaceutical development programs.

Looking toward future applications, researchers are exploring the potential of 4-[(2,5-dimethylphenoxy)methyl]piperidine in bioconjugation chemistry and prodrug design. The compound's structural features offer multiple sites for chemical modification, allowing for the creation of diverse derivatives with tailored properties. This versatility positions it as a valuable tool in the ongoing search for innovative therapeutic solutions, particularly in addressing unmet medical needs in neurological disorders and chronic pain conditions.

For researchers and industry professionals seeking high-quality 4-[(2,5-dimethylphenoxy)methyl]piperidine, several reputable suppliers offer the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. When sourcing this material, it's essential to verify certificates of analysis and ensure compliance with relevant quality standards to guarantee research reproducibility and product consistency.

The scientific literature contains numerous references to 4-[(2,5-dimethylphenoxy)methyl]piperidine and its derivatives, reflecting its importance in modern chemical research. Recent publications have highlighted its use in the development of selective receptor modulators and as a scaffold for structure-activity relationship studies. These studies contribute valuable data to the growing body of knowledge about piperidine-containing pharmacophores and their therapeutic potential.

In conclusion, 4-[(2,5-dimethylphenoxy)methyl]piperidine (CAS No. 70260-92-3) represents a versatile and valuable compound in contemporary pharmaceutical research. Its unique structural features, combined with its demonstrated utility in drug discovery, ensure its continued relevance in the development of novel therapeutic agents. As research into piperidine-based compounds advances and new applications emerge, this compound is likely to maintain its position as an important building block in medicinal chemistry and related fields.